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Compound of Interest

Compound Name: (2S)-2-methoxypropane-1-thiol

CAS No.: 2348281-06-9

Cat. No.: B6236624

Get Quote

Role: Chiral Side-Chain Installation for VLCFA Inhibitors CAS: 2348281-06-9

(Analogous/Related) | Purity Target: >98% ee[1]

Executive Summary
(2S)-2-methoxypropane-1-thiol is a high-value chiral building block used to introduce the

(S)-2-methoxypropylthio moiety into agrochemical scaffolds. This structural motif is critical for

optimizing the lipophilicity and metabolic stability of herbicides, particularly in the pyrazole and

isoxazoline classes (analogs of Pyroxasulfone and Dimethenamid-P).

Unlike racemic side chains, the (2S)-enantiomer often exhibits superior binding affinity to target

enzymes (e.g., VLCFA elongases) and reduced environmental load. This guide details a

scalable, self-validating protocol for synthesizing this thiol from the chiral pool and coupling it to

an agrochemical core.

Chemical Profile & Mechanistic Insight[1][2]
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Property Specification Criticality

IUPAC Name (2S)-2-methoxypropane-1-thiol
Stereochemistry defines

bioactivity.

Structure
Primary thiol (nucleophile);

-methoxy (stabilizer).

Chirality (S)-Enantiomer
Derived from L-Lactic Acid (S-

configuration preserved).

Boiling Point ~110–115 °C (est.)
Volatile; requires careful

distillation.

Reactivity
High Nucleophilicity (Soft

Base)

Ideal for

and

reactions.

Mechanistic Insight: The

-methoxy group provides an inductive effect that modulates the acidity of the thiol proton (

~10-11), making the corresponding thiolate a controlled nucleophile. This reduces side
reactions (like disulfide formation) compared to simple alkyl thiols during coupling.

Synthesis Protocol: The "Chiral Pool" Route
Objective: Synthesize (2S)-2-methoxypropane-1-thiol starting from (S)-Methyl Lactate. Scale:

100 g Pilot Batch.

Phase A: Precursor Synthesis ((S)-2-methoxypropan-1-
ol)
Rationale: Direct methylation of propylene oxide yields the wrong regioisomer (1-methoxy-2-

propanol). We must start from lactate to guarantee the 2-methoxy-1-ol structure.

Workflow Diagram (DOT):
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(S)-Methyl Lactate
(Chiral Pool)

Step 1: O-Methylation
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(LiAlH4 or NaBH4)
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(Key Alcohol)
Step 3: Activation

(MsCl, TEA) Mesylate Intermediate Step 4: Thio-Substitution
(KSAc -> Hydrolysis)

(2S)-2-methoxypropane-1-thiol
(Target)
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Caption: Stereoconservative synthesis route from (S)-Methyl Lactate to the target thiol.

Detailed Steps:
O-Methylation:

Reagents: (S)-Methyl Lactate (1.0 eq), Methyl Iodide (1.5 eq),

(1.0 eq) or

.

Condition: Reflux in

or THF for 12h.

Checkpoint: Monitor disappearance of OH peak in IR (

).

Note: Using

prevents racemization at the chiral center compared to strong bases.

Reduction:

Reagents:

(0.75 eq) in anhydrous THF at 0°C.

Process: Add ester dropwise.[2] Warm to RT. Quench with Fieser method.

Output: (S)-2-methoxypropan-1-ol.

Activation (Mesylation):
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Reagents: Methanesulfonyl chloride (MsCl, 1.1 eq), Triethylamine (TEA, 1.2 eq), DCM

solvent.

Temp: -10°C to 0°C.

Mechanism: Converts the poor leaving group (-OH) into a good leaving group (-OMs)

without touching the chiral center at C2.

Thio-Substitution (Inversion-Free):

Reagents: Potassium Thioacetate (KSAc, 1.2 eq) in DMF.

Reaction: Heat to 60°C for 4h. The nucleophile attacks C1 (primary carbon).

Crucial: Since the substitution is at C1 (achiral), the stereocenter at C2 is preserved, not

inverted.

Hydrolysis: Treat the thioacetate with

under

atmosphere to liberate the free thiol.

Application Protocol: Agrochemical Coupling
Scenario: Coupling the thiol to a 3-chloro-isoxazoline or 4-chloromethyl-pyrazole core (common

in Pyroxasulfone-type synthesis).

Workflow Diagram (DOT):
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(2S)-2-methoxypropane-1-thiol

Nucleophilic Substitution
(Base: K2CO3, Solvent: MeCN)
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(e.g., Chloromethyl-pyrazole)

Chiral Sulfide Intermediate

Oxidation (Optional)
(mCPBA or H2O2)

If Sulfone target

Final Agrochemical
(Sulfone/Sulfoxide)
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Caption: General coupling workflow for installing the chiral thio-sidechain.

Step-by-Step Coupling Procedure:
Preparation:

Purge reaction vessel with Nitrogen (Thiol is sensitive to air oxidation).

Dissolve Electrophilic Core (1.0 eq) in Acetonitrile (MeCN).

Nucleophilic Attack:

Add (2S)-2-methoxypropane-1-thiol (1.1 eq).

Add Base:
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(2.0 eq) or

(for faster kinetics).

Temp: 50–70°C. Monitor by HPLC.

Self-Validating Check: The disappearance of the thiol odor and the appearance of a less

polar spot on TLC indicates thioether formation.

Workup:

Filter inorganic salts.

Concentrate filtrate.

Partition between EtOAc and Water. Wash organic layer with brine.

Oxidation (If targeting Sulfone):

Dissolve Sulfide in DCM.

Add mCPBA (2.2 eq) at 0°C.

Result: Conversion of

to

. The chiral center at the methoxypropyl tail remains unaffected.

Quality Control & Analytics
To ensure the "E-E-A-T" standard of the final product, the following analytical suite is required:
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Method Parameter Acceptance Criteria

1H NMR Structure Confirmation

Doublet for

at C2; Singlet for

.

Chiral GC / HPLC Enantiomeric Excess (ee)
> 98.0% (Use Chiralcel OD-H

or equivalent).[1]

Ellman's Test Free Thiol Content

Positive (Yellow color) for

intermediate; Negative for

coupled product.

Karl Fischer Water Content
< 0.1% (Water interferes with

coupling).

Safety & Handling (HSE)
Odor Control: Thiols have a low odor threshold. Use bleach (NaOCl) traps for all vents to

oxidize escaping vapors.

Flammability: Flash point is low (~15°C). Ground all equipment.

Toxicity: Treat as a potential skin sensitizer and irritant. Double-glove (Nitrile).[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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